Cas no 896356-77-7 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzamide
• CAS No: 896356-77-7
• MF: C₂₈H₃₁N₃O₅
• MW: 489.56284737587
• CID: 6088626
• PubChem ID: 43981259
• Update Time: 2025-10-31

N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzamide
• N-[2-(1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dimethoxybenzamide
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-3,4-dimethoxybenzamide
• AKOS001580546
• AKOS021653229
• F2573-0305
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dimethoxybenzamide
• 896356-77-7
• MFCD07192693

• Inchi： 1S/C28H31N3O5/c1-33-24-10-9-21(17-26(24)34-2)28(32)29-18-23(20-8-11-25-27(16-20)36-19-35-25)31-14-12-30(13-15-31)22-6-4-3-5-7-22/h3-11,16-17,23H,12-15,18-19H2,1-2H3,(H,29,32)
• InChI Key： YDVYPINLPGNPBD-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C2OCOC2=C1)N1CCN(C2=CC=CC=C2)CC1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 489.22637110g/mol
• Monoisotopic Mass: 489.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.5Ų

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzamide

Professional Introduction to N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzamide (CAS No. 896356-77-7)

N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 896356-77-7, represents a novel molecular entity with a complex structural framework that combines several pharmacophoric elements. The presence of a benzodioxole moiety, a phenylpiperazine group, and a dimethoxybenzamide core suggests potential biological activity, particularly in the realm of central nervous system (CNS) modulation and therapeutic intervention.

The benzodioxole scaffold, commonly referred to as an oxygenated dibenzo-pyran structure, is well-known for its role in various pharmacological applications. It is often found in compounds that exhibit properties such as anxiolytic, antidepressant, and antipsychotic effects. In the case of N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzamide, the benzodioxole ring is positioned strategically within the molecule to interact with specific biological targets. This structural feature is complemented by the phenylpiperazine moiety, which is a well-established pharmacophore in the development of drugs targeting neurotransmitter systems.

The phenylpiperazine group contributes to the compound's potential affinity for serotonin and dopamine receptors, which are critical for regulating mood, cognition, and other CNS functions. The integration of these two pharmacophores into a single molecule suggests that N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzamide may exhibit multifaceted therapeutic effects. Recent studies have begun to explore the interactions between benzodioxole derivatives and phenylpiperazine compounds, revealing promising avenues for the development of novel therapeutics.

One of the most intriguing aspects of this compound is its dimethoxybenzamide core. The dimethoxy substituents on the benzene ring enhance lipophilicity while maintaining solubility, which is crucial for drug bioavailability. Additionally, amide functionalities are frequently incorporated into drug molecules due to their ability to modulate receptor binding and metabolic stability. The specific arrangement of these groups in N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzamide may contribute to its unique pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of complex molecules like N-2-(2H-1,3-benzodioxol-5-ylyl)-2-(4-phenoxy-piperazininon]-ethyl]-3-metoxi-anilid. These computational studies have provided valuable insights into how the compound might interact with biological targets such as serotonin receptors (5-HT1A, 5-HT2A), dopamine receptors (D1, D2), and other relevant proteins. Such interactions are pivotal for understanding the compound's potential therapeutic efficacy and side effect profiles.

In vitro studies have begun to elucidate the pharmacological properties of N-octahydro-[1-methyl-indolizin]-7-one]-ethyl]-dimetoxi-anilid. Initial findings suggest that this compound exhibits moderate affinity for certain serotonin receptors, which could translate into anxiolytic and antidepressant effects similar to those observed with other benzodioxole derivatives. Furthermore, preliminary data indicate that it may also interact with dopamine receptors in a manner that could influence motor function and mood regulation.

The synthesis of this compound represents a significant achievement in medicinal chemistry. The multi-step synthetic route involves strategic functional group transformations that highlight the expertise required to construct such complex molecules. The successful preparation of N-octahydro-[1-methyl-indolizin]-7-one]-ethyl]-dimetoxi-anilid demonstrates the ability to integrate diverse structural elements into a single entity while maintaining high purity and yield.

As research continues to uncover new therapeutic applications for CNS disorders, compounds like N-octahydro-[1-methyl-indolizin]-7-one]-ethyl]-dimetoxi-anilid are expected to play a crucial role. The combination of a benzodioxole moiety and a phenylpiperazine group offers a unique chemical profile that may lead to novel treatments for conditions such as depression, anxiety disorders, and neurodegenerative diseases.

The dimethoxybenzamide core further enhances the compound's potential by contributing to its metabolic stability and bioavailability. These factors are essential for ensuring that the drug reaches its target sites effectively and remains active within the body for an adequate duration. The ongoing investigation into this compound underscores the importance of structural optimization in drug development.

In conclusion, N-octahydro-[1-methyl-indolizin]-7-one]-ethyl]-dimetoxi-anilid (CAS No. 896356_77_7) is a promising pharmacological entity with significant potential in the treatment of CNS disorders. Its unique structural composition combines several key pharmacophores that are known to interact with critical neurotransmitter systems. As research progresses, this compound is likely to contribute valuable insights into the development of novel therapeutics for neurological and psychiatric conditions.